Cas no 144254-93-3 (Sodium 3-Amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate)

• Product Name: Sodium 3-Amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate
• CAS No: 144254-93-3
• MF: C₁₀H₉N₂NaO₂S
• MW: 244.245431661606
• MDL: MFCD08691308
• CID: 108684
• PubChem ID: 23708043
• Update Time: 2025-10-31

Sodium 3-Amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylicacid, 3-amino-4,6-dimethyl-, sodium salt (1:1)
• SODIUM 3-AMINO-4,6-DIMETHYLTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• sodium;3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• MFCD08691308
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4,6-dimethyl-, sodium salt (1:1)
• 144254-93-3
• sodium3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
• DTXSID50635760
• AKOS009107389
• CS-0215591
• EN300-26372
• G29095
• Sodium 3-Amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

• MDL： MFCD08691308
• Inchi： 1S/C10H10N2O2S.Na/c1-4-3-5(2)12-9-6(4)7(11)8(15-9)10(13)14;/h3H,11H2,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key： NUOGUHKLJYKJEI-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=C(C2C1=NC(C)=CC=2C)N.[Na+]

Computed Properties

• Exact Mass: 244.02837
• Monoisotopic Mass: 244.02824299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 79.04

Additional information on Sodium 3-Amino-4,6-dimethylthieno2,3-bpyridine-2-carboxylate

Introduction to Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] (CAS No. 144254-93-3)

Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate], identified by its CAS number 144254-93-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] make it a promising candidate for further investigation in various biomedical contexts.

The molecular structure of Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] consists of a thieno[2,3-bpyridine] core, which is a fused ring system comprising a thiophene ring and a pyridine ring. This configuration introduces multiple sites for functionalization, allowing for the development of derivatives with tailored biological properties. The presence of amino and carboxylate functional groups further enhances its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of thieno[2,3-bpyridine] derivatives due to their ability to modulate various cellular processes. Studies have indicated that compounds within this class exhibit potential effects on enzyme inhibition, receptor binding, and signal transduction pathways. Specifically, Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] has been investigated for its potential role in inhibiting certain kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] is its structural similarity to known bioactive molecules. This similarity suggests that it may be capable of interacting with similar biological targets, potentially leading to new therapeutic strategies. For instance, research has shown that related thieno[2,3-bpyridine] derivatives can act as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells. The amino and carboxylate groups in Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] may facilitate specific interactions with these kinases, thereby disrupting their function.

The synthesis of Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] involves a series of carefully controlled chemical reactions that highlight the compound's complexity. The process typically begins with the formation of the thieno[2,3-bpyridine] core through cyclization reactions. Subsequent modifications introduce the amino and carboxylate groups at strategic positions within the molecule. These steps require precise control over reaction conditions to ensure high yield and purity.

In terms of biological activity, preliminary studies on Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] have revealed promising results in cell-based assays. These assays have demonstrated potential inhibitory effects on various enzymes and receptors relevant to diseases such as cancer and inflammation. The compound's ability to modulate these pathways makes it an attractive candidate for further preclinical development.

The pharmaceutical industry is increasingly focused on developing small molecule inhibitors that can selectively target specific disease-related pathways. Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] fits well within this paradigm due to its unique structural features and observed biological activity. Its mechanism of action remains an area of active investigation, but early findings suggest that it may exert its effects through multiple mechanisms simultaneously.

The development of new drugs is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like Sodium 3-Amino-4,6-dimethylthieno[2,3-bpyridine-2-carboxylate] provide valuable starting points for drug discovery efforts. By understanding their structure-activity relationships and optimizing their properties through medicinal chemistry approaches, researchers can develop more effective therapeutic agents.

In conclusion，Sodium 3-Amino-4，6-dimethylthieno[23-bpyridine22carb0xylat0] (CAS No. 14425493) is a fascinating chemical entity with significant potential in pharmaceutical research。 Its unique structure， coupled with promising biological activities， makes it a valuable compound for further investigation。 As research continues to uncover new applications for this molecule， it is likely to play an important role in the development of novel therapeutic strategies across various medical disciplines。